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Compound of Interest

Compound Name: 0Org37684

Cat. No.: B1677479

For researchers and drug development professionals, the proper handling and disposal of
chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This document provides essential guidance on the proper disposal procedures for
Org37684, drawing from general principles of chemical waste management.

Disclaimer: The following information is based on general laboratory safety protocols. Specific
disposal procedures for Org37684 are not readily available in the public domain. It is
imperative to consult your institution's Environmental Health and Safety (EHS) department and
the official Safety Data Sheet (SDS) for Org37684 before handling or disposing of this

compound.

Chemical and Physical Properties of Org37684

A summary of the known chemical and physical properties of Org37684 is provided below to
inform safe handling and disposal decisions.
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Property Value Source
Molecular Formula C14H19NO2 [1]
Molecular Weight 233.31 g/mol [1]

(3S)-3-[(5-methoxy-2,3-
IUPAC Name dihydro-1H-inden-4- [1]
yl)oxy]pyrrolidine

CAS Number 213007-95-5 [1]

ORG-37,684, (3S)-3-((5-
Synonyms methoxy-2,3-dihydro-1H-inden-  [1]
4-yl)oxy)pyrrolidine

General Disposal Workflow for Chemical Waste

The following diagram illustrates a standard workflow for the safe disposal of chemical waste in
a laboratory setting. This process is designed to minimize risks to personnel and the
environment.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Org-37684
https://pubchem.ncbi.nlm.nih.gov/compound/Org-37684
https://pubchem.ncbi.nlm.nih.gov/compound/Org-37684
https://pubchem.ncbi.nlm.nih.gov/compound/Org-37684
https://pubchem.ncbi.nlm.nih.gov/compound/Org-37684
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Preparation

Identify Waste & Hazards

ategorize

Segregate Waste Streams

ontain

Select Appropriate Container

Identify

Label Container Correctly

tore Safely

Temporary Storage

Store in Designated Area

equest

Final Disposal

Schedule EHS Pickup

ollection

Transport to Disposal Facility

Process

Final Disposal/Treatment

Click to download full resolution via product page

A general workflow for the safe disposal of laboratory chemical waste.
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Step-by-Step Disposal Procedures

While specific protocols for Org37684 are unavailable, the following steps outline a standard
and compliant approach to managing its disposal.

. Waste ldentification and Hazard Assessment:
Before beginning any experiment, identify all potential waste streams that will be generated.

Consult the Safety Data Sheet (SDS) for Org37684 to understand its specific hazards,
including toxicity, reactivity, flammability, and environmental risks. If an SDS is not available,
treat the compound as hazardous.

. Proper Waste Segregation:

Do not mix Org37684 waste with other chemical waste unless explicitly permitted by your
institution's EHS guidelines.

Segregate waste into categories such as solid, liquid, halogenated, non-halogenated, and
acutely toxic.

. Container Selection and Labeling:

Use chemically compatible containers for waste collection. The container must be in good
condition and have a secure, leak-proof lid.

Label the waste container clearly with the words "Hazardous Waste," the full chemical name
"0rg37684," and any other components in the waste stream. Include the date accumulation
started and the responsible researcher's name.

. Safe Storage:

Store waste containers in a designated, well-ventilated satellite accumulation area that is
secure and away from general laboratory traffic.

Ensure secondary containment is used to prevent spills.

. Scheduling Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.[2][3]

e Do not dispose of Org37684 down the drain or in the regular trash.

Personal Protective Equipment (PPE) and
Emergency Procedures

Personal Protective Equipment: When handling Org37684, appropriate personal protective
equipment must be worn. This includes, but is not limited to:

o Safety glasses or goggles
e Alab coat
e Chemically resistant gloves

Emergency Procedures: In the event of a spill or exposure, follow these general procedures
and any specific instructions from the SDS and your institution's emergency plan:

o Spill: Evacuate the immediate area and alert others. If the spill is small and you are trained to
handle it, use an appropriate spill kit. For larger spills, contact your EHS department
immediately.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

¢ Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Experimental Protocols

Detailed experimental protocols for the disposal of Org37684 are not available in the public
domain. Researchers must develop a specific disposal plan as part of their experimental
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design, in consultation with their institution's EHS professionals. This plan should be based on
the known properties of the compound and regulatory requirements.

By adhering to these general guidelines and working closely with institutional safety resources,
researchers can ensure the safe and compliant disposal of Org37684, protecting themselves,
their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677479#0rg37684-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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